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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of recently discovered novel phases

in the iron-yttrium (Fe-Y) system and its related ternaries. It is intended for researchers and

professionals in materials science, chemistry, and physics, offering detailed experimental

protocols, quantitative data, and visual representations of experimental workflows and phase

relationships. The focus is on providing a foundational understanding of the synthesis and

characteristics of these new materials.

Introduction to Iron-Yttrium Systems
The binary iron-yttrium (Fe-Y) system is well-known for its rich variety of intermetallic

compounds, which exhibit interesting magnetic and structural properties. These materials have

potential applications in permanent magnets, data storage, and other advanced technologies.

While the foundational Fe-Y phase diagram has been established, research continues to

uncover new phases, particularly when introducing a third element to form ternary compounds.

This guide focuses on the most recent discoveries in this area, providing a technical foundation

for further research and development.

Newly Discovered Ternary Iron-Yttrium-Zirconium
Phases
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Recent experimental investigations into the iron-zirconium-yttrium (Fe-Zr-Y) ternary system

have led to the discovery of two novel ternary compounds: τ3-Fe3ZrY and τ4-Fe10Zr5Y2[1][2].

These discoveries expand the known phase space of Fe-Y based alloys and offer new avenues

for materials design.

The following table summarizes the key quantitative data for the newly discovered ternary

phases as identified in the Fe-Zr-Y system at different annealing temperatures.

Phase Formula
Annealing
Temperature (K)

Composition (at.%)

τ3 Fe3ZrY 973 Fe: 60, Zr: 20, Y: 20

τ4 Fe10Zr5Y2 973
Fe: 58.8, Zr: 29.4, Y:

11.8

τ3 Fe3ZrY 1073 Fe: 60, Zr: 20, Y: 20

τ4 Fe10Zr5Y2 1073
Fe: 58.8, Zr: 29.4, Y:

11.8

The synthesis of the novel τ3-Fe3ZrY and τ4-Fe10Zr5Y2 phases was achieved through a

systematic experimental procedure involving arc melting and subsequent annealing[1][2].

Starting Materials:

Iron rod (99.99 wt.%)

Zirconium rod (99.99 wt.%)

Yttrium block (99.99 wt.%)

Alloy Preparation:

The raw materials were weighed to a total of approximately 12 g with an accuracy of ±0.005

g.

The materials were placed in a non-expendable arc melting furnace under a high-purity

argon atmosphere.
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A sponge titanium button was used as an oxygen getter to prevent oxidation during melting.

Each alloy button was re-melted at least four times to ensure compositional homogeneity.

Annealing:

The prepared alloy samples were sealed in quartz tubes under a high-purity argon

atmosphere.

Samples were annealed at either 973 K for 90 days or 1073 K for 60 days to achieve phase

equilibrium[1].

Following annealing, the samples were quenched in ice water to preserve the high-

temperature phase structures.

Characterization:

The constituent phases and their compositions were determined using Scanning Electron

Microscopy (SEM), Electron Probe Microanalysis (EPMA) with Energy Dispersive X-ray

Spectroscopy (EDS), and X-ray Diffraction (XRD)[1].

Established Binary Iron-Yttrium Phases
For context, the following table summarizes the well-established intermetallic compounds in the

binary Fe-Y system.

Phase Formula
Crystal
System

Space
Group

Pearson
Symbol

Prototype

- Fe17Y2
Rhombohedr

al
R-3m hR57 Th2Zn17

- Fe23Y6 Cubic Fm-3m cF116 Mn23Th6

- Fe3Y
Rhombohedr

al
R-3m hR36 PuNi3

- Fe2Y Cubic Fd-3m cF24 Cu2Mg
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Visualizations
The following diagram illustrates the experimental workflow for the synthesis and

characterization of the novel Fe-Zr-Y ternary phases.

Experimental Workflow for Novel Fe-Zr-Y Ternary Phase Synthesis
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Weighing of Fe, Zr, Y

Arc Melting under Argon

Re-melting (≥4 times)
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Sample Preparation

Annealing (973K or 1073K)

Ice Water Quenching

SEM EPMA-EDS XRD
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Caption: Workflow for the synthesis and analysis of novel Fe-Zr-Y alloys.

This diagram shows the relationship between the constituent elements and the resulting binary

and novel ternary compounds.

Phase Relationships in the Fe-Zr-Y System
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Caption: Formation of novel ternary phases from binary systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15488973#discovery-of-novel-iron-yttrium-phases]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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